Cas no 2411259-83-9 (Tert-butyl 4-(but-2-ynamido)-5-(hydroxymethyl)azepane-1-carboxylate)

Tert-butyl 4-(but-2-ynamido)-5-(hydroxymethyl)azepane-1-carboxylate is a specialized azepane-based intermediate with a unique structural framework, incorporating both an alkyne-functionalized amide and a hydroxymethyl group. This compound is particularly valuable in synthetic organic chemistry and medicinal chemistry research due to its bifunctional reactivity, enabling selective modifications at both the alkyne and hydroxyl sites. The tert-butyl carbamate (Boc) protecting group enhances stability during synthetic transformations while allowing for controlled deprotection under mild acidic conditions. Its rigid yet flexible azepane ring system makes it a versatile scaffold for the development of bioactive molecules, including peptidomimetics and heterocyclic compounds. The compound’s well-defined reactivity profile facilitates its use in click chemistry, conjugation, and further derivatization.
Tert-butyl 4-(but-2-ynamido)-5-(hydroxymethyl)azepane-1-carboxylate structure
2411259-83-9 structure
Product Name:Tert-butyl 4-(but-2-ynamido)-5-(hydroxymethyl)azepane-1-carboxylate
CAS No:2411259-83-9
MF:C16H26N2O4
MW:310.388644695282
CID:5355422
PubChem ID:146098267
Update Time:2025-10-29

Tert-butyl 4-(but-2-ynamido)-5-(hydroxymethyl)azepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Z3952175047
    • tert-butyl 4-(but-2-ynamido)-5-(hydroxymethyl)azepane-1-carboxylate
    • Tert-butyl 4-(but-2-ynoylamino)-5-(hydroxymethyl)azepane-1-carboxylate
    • Tert-butyl 4-(but-2-ynamido)-5-(hydroxymethyl)azepane-1-carboxylate
    • Inchi: 1S/C16H26N2O4/c1-5-6-14(20)17-13-8-10-18(9-7-12(13)11-19)15(21)22-16(2,3)4/h12-13,19H,7-11H2,1-4H3,(H,17,20)
    • InChI Key: HKHLJBMYFZIXEF-UHFFFAOYSA-N
    • SMILES: OCC1CCN(C(=O)OC(C)(C)C)CCC1NC(C#CC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 470
  • XLogP3: 2.1
  • Topological Polar Surface Area: 78.9

Tert-butyl 4-(but-2-ynamido)-5-(hydroxymethyl)azepane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26576660-0.05g
tert-butyl 4-(but-2-ynamido)-5-(hydroxymethyl)azepane-1-carboxylate
2411259-83-9 95.0%
0.05g
$246.0 2025-03-20

Additional information on Tert-butyl 4-(but-2-ynamido)-5-(hydroxymethyl)azepane-1-carboxylate

Research Brief on Tert-butyl 4-(but-2-ynamido)-5-(hydroxymethyl)azepane-1-carboxylate (CAS: 2411259-83-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of Tert-butyl 4-(but-2-ynamido)-5-(hydroxymethyl)azepane-1-carboxylate (CAS: 2411259-83-9) as a promising intermediate in the synthesis of bioactive molecules. This compound, characterized by its unique azepane scaffold and functionalized side chains, has garnered attention for its potential applications in drug discovery and development. The following brief provides an overview of the latest research findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The synthesis of Tert-butyl 4-(but-2-ynamido)-5-(hydroxymethyl)azepane-1-carboxylate has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation to achieve efficient production. The compound's structural features, including the tert-butyl carbamate and hydroxymethyl groups, contribute to its stability and reactivity, making it a versatile building block for further chemical modifications.

In terms of biological activity, preliminary studies have explored the potential of this compound as a precursor for the development of novel kinase inhibitors and protease modulators. Its azepane core mimics natural peptide structures, enabling interactions with various enzymatic targets. Recent in vitro assays have demonstrated moderate inhibitory effects against selected kinases, suggesting its utility in targeted cancer therapies. However, further optimization is required to enhance selectivity and potency.

Beyond its role as a synthetic intermediate, Tert-butyl 4-(but-2-ynamido)-5-(hydroxymethyl)azepane-1-carboxylate has also been investigated for its potential in prodrug design. The hydroxymethyl group offers a site for conjugation with therapeutic agents, facilitating controlled release mechanisms. Recent work has explored its use in linker chemistry for antibody-drug conjugates (ADCs), where its stability under physiological conditions is a key advantage.

Looking ahead, ongoing research aims to elucidate the full therapeutic potential of this compound and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, with a focus on optimizing pharmacokinetic properties and reducing off-target effects. The compound's unique structural attributes position it as a valuable tool in the medicinal chemist's arsenal, with applications spanning oncology, neurology, and infectious diseases.

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